Cas no 1803818-34-9 (1,5-Dimethyl-2-fluoromethyl-4-nitrobenzene)

• Product Name: 1,5-Dimethyl-2-fluoromethyl-4-nitrobenzene
• CAS No: 1803818-34-9
• MF: C₉H₁₀FNO₂
• MW: 183.179605960846
• CID: 5002500
• Update Time: 2025-05-20

1,5-Dimethyl-2-fluoromethyl-4-nitrobenzene Chemical and Physical Properties

Names and Identifiers

• 1,5-Dimethyl-2-fluoromethyl-4-nitrobenzene

• Inchi： 1S/C9H10FNO2/c1-6-3-7(2)9(11(12)13)4-8(6)5-10/h3-4H,5H2,1-2H3
• InChI Key： CECCDWPEONASGA-UHFFFAOYSA-N
• SMILES： FCC1C=C(C(C)=CC=1C)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 193
• XLogP3: 2.6
• Topological Polar Surface Area: 45.8

Additional information on 1,5-Dimethyl-2-fluoromethyl-4-nitrobenzene

Professional Introduction to 1,5-Dimethyl-2-fluoromethyl-4-nitrobenzene (CAS No. 1803818-34-9)

1,5-Dimethyl-2-fluoromethyl-4-nitrobenzene, with the chemical formula C⁹H₉FN₂O₂, is a significant compound in the field of organic chemistry and pharmaceutical research. This compound is characterized by its nitro and fluoro substituents, which contribute to its unique reactivity and potential applications in drug development. The presence of these functional groups makes it a valuable intermediate in synthesizing more complex molecules, particularly in the creation of bioactive agents.

The CAS number 1803818-34-9 provides a unique identifier for this compound, ensuring precise classification and reference in scientific literature and industrial applications. This numbering system is crucial for researchers and manufacturers to distinguish it from other similar compounds and to maintain consistency in experimental protocols and product specifications.

In recent years, the demand for specialized aromatic compounds like 1,5-Dimethyl-2-fluoromethyl-4-nitrobenzene has surged due to their role in developing novel therapeutic agents. The nitro group in this molecule is particularly noteworthy, as it can be reduced to an amine group, which is a common transformation in medicinal chemistry. This property allows for the synthesis of a wide range of pharmacophores that can interact with biological targets.

The fluoro substituent adds another layer of complexity and utility to this compound. Fluorine atoms are known for their ability to influence the metabolic stability, binding affinity, and overall pharmacological properties of a molecule. In drug design, fluorinated compounds often exhibit improved bioavailability and resistance to enzymatic degradation. Therefore, 1,5-Dimethyl-2-fluoromethyl-4-nitrobenzene represents a promising scaffold for developing new drugs that require these characteristics.

Recent studies have highlighted the importance of fluorinated nitroaromatics in medicinal chemistry. For instance, researchers have explored the use of such compounds in the development of antiviral and anticancer agents. The combination of the nitro and fluoro groups provides a versatile platform for modulating electronic properties and hydrogen bonding capabilities, which are critical factors in drug-receptor interactions.

The synthesis of 1,5-Dimethyl-2-fluoromethyl-4-nitrobenzene involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Common synthetic routes include nitration of pre-existing aromatic systems followed by fluorination and methylation steps. Advanced techniques such as catalytic hydrogenation may also be employed to introduce or modify functional groups efficiently.

In industrial settings, the production of this compound must adhere to stringent quality control measures to ensure consistency across batches. Analytical methods such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are routinely used to verify the chemical structure and purity of the final product. These techniques provide detailed insights into the molecular composition, which is essential for pharmaceutical applications.

The application of computational chemistry has further enhanced the understanding of 1,5-Dimethyl-2-fluoromethyl-4-nitrobenzene's reactivity and potential uses. Molecular modeling studies can predict how this compound interacts with biological targets at the atomic level. This information is invaluable for designing experiments and optimizing synthetic pathways before conducting expensive laboratory work.

One notable area where this compound has shown promise is in the development of agrochemicals. Nitroaromatics are known for their herbicidal and pesticidal properties, and fluorinated derivatives can exhibit enhanced efficacy against resistant strains of weeds or pests. By incorporating fluorine atoms into these molecules, researchers can develop environmentally friendly alternatives that minimize ecological impact while maintaining high performance.

The future prospects for 1,5-Dimethyl-2-fluoromethyl-4-nitrobenzene are vast, particularly as new synthetic methodologies emerge and our understanding of fluorinated compounds deepens. Ongoing research aims to uncover novel applications in areas such as materials science and specialty chemicals. The versatility of this compound makes it a cornerstone in modern chemical synthesis, driving innovation across multiple industries.

In conclusion, 1,5-Dimethyl-2-fluoromethyl-4-nitrobenzene (CAS No. 1803818-34-9) is a multifaceted compound with significant potential in pharmaceuticals, agrochemicals, and beyond. Its unique structural features—particularly the nitro group and fluoro substituent—make it an invaluable building block for synthesizing complex molecules with desired biological activities. As research continues to evolve, this compound will undoubtedly play an increasingly important role in advancing chemical science and its applications.